Cas no 74651-62-0 (Benzoic acid,5-(chlorosulfonyl)-2,3-dimethoxy-)

• Product Name: Benzoic acid,5-(chlorosulfonyl)-2,3-dimethoxy-
• CAS No: 74651-62-0
• MF: C₉H₉ClO₆S
• MW: 280.682161092758
• CID: 573140
• PubChem ID: 3018528
• Update Time: 2025-04-19

Benzoic acid,5-(chlorosulfonyl)-2,3-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-(chlorosulfonyl)-2,3-dimethoxy-
• 5-chlorosulfonyl-2,3-dimethoxybenzoic acid
• 5-chlorosulphonyl-2,3-dimethoxybenzoic acid
• 5-(chlorosulfonyl)-2,3-dimethoxybenzoic acid
• NS00059744
• AKOS000131666
• 5-chlorosulfonyl 2,3-dimethoxy benzoic acid
• FT7AC23HPC
• TWHADRKVBHEANG-UHFFFAOYSA-N
• EN300-40475
• 74651-62-0
• 5-(chlorosulfonyl)-2,3-dimethoxybenzoicacid
• SCHEMBL10565520
• Benzoic acid, 5-(chlorosulfonyl)-2,3-dimethoxy-
• DTXSID90996165
• Z330916594
• EINECS 277-944-7
• G26399

• Inchi： 1S/C9H9ClO6S/c1-15-7-4-5(17(10,13)14)3-6(9(11)12)8(7)16-2/h3-4H,1-2H3,(H,11,12)
• InChI Key： TWHADRKVBHEANG-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(=C(C(=O)O)C=1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 279.981
• Monoisotopic Mass: 279.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 98.3Ų

Experimental Properties

• Density: 1.503
• Boiling Point: 462.9°C at 760 mmHg
• Flash Point: 233.8°C
• Refractive Index: 1.549